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Compound of Interest

Compound Name: D-Altritol

Cat. No.: B1197955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core enantiomeric differences

between D-Altritol and L-Altritol. As enantiomers, these molecules share identical physical and

chemical properties in an achiral environment but exhibit significant differences in their

biological activity and metabolic pathways due to the stereospecific nature of enzymes and

receptors. Understanding these differences is paramount for applications in drug development,

biotechnology, and food science.

Physicochemical Properties
While enantiomers have identical intrinsic physicochemical properties, their interaction with

plane-polarized light (optical activity) is equal and opposite. The data below is largely computed

and represents the properties of either enantiomer in a non-chiral context.
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Property D-Altritol L-Altritol Reference(s)

Molecular Formula C₆H₁₄O₆ C₆H₁₄O₆ [1][2]

Molecular Weight 182.17 g/mol 182.17 g/mol [1][2]

IUPAC Name

(2R,3S,4R,5R)-

hexane-1,2,3,4,5,6-

hexol

(2S,3R,4S,5S)-

hexane-1,2,3,4,5,6-

hexol

[1][3]

CAS Number 643-03-8 60660-58-4 [1][3]

Appearance White powder

Data not available

(expected to be

similar)

[1]

XLogP3 -3.1 -3.1 [1][2]

Hydrogen Bond Donor

Count
6 6 [1][2]

Hydrogen Bond

Acceptor Count
6 6 [1][2]

Rotatable Bond Count 5 5 [1][2]

Topological Polar

Surface Area
121 Å² 121 Å² [1][2]

Optical Activity Dextrorotatory (+) Levorotatory (-) Inferred

Biological and Metabolic Differences
The most significant distinctions between D- and L-altritol arise from their interactions with

biological systems. Stereospecific enzymes often preferentially metabolize one enantiomer

over the other, leading to distinct metabolic fates and biological activities.

Natural Occurrence
D-Altritol has been identified as a natural product in various organisms, including the brown

algae Himanthalia elongata and plants like Cordiera sessilis and Euonymus atropurpureus.

[1]
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L-Altritol (also referred to as L-Talitol) has been reported in Vahlia capensis.[2]

Metabolic Pathways and Enzymatic Conversion
A key point of differentiation is the metabolism by alditol dehydrogenases. For instance, D-
altritol-5-dehydrogenase (D-A5DH) from Agrobacterium tumefaciens exhibits stereospecific

activity.

D-Altritol Metabolism: D-Altritol is a known substrate for D-A5DH, which oxidizes it to D-

tagatose.[4] D-tagatose can then be phosphorylated to D-tagatose-6-phosphate, which is

subsequently epimerized to D-fructose-6-phosphate, an intermediate of the central carbon

metabolism.[5]

L-Altritol Metabolism: While D-A5DH is specific for systems with a 2R,3R absolute

configuration, its promiscuity allows it to also act on L-altritol.[4] However, the reaction is less

efficient and yields different products, a mixture of L-tagatose and L-psicose.[6] This

differential enzymatic processing is a critical enantiomeric distinction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1197955#d-altritol-vs-l-altritol-enantiomeric-
differences]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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